4-(1-(3-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamido)benzoic acid

• CAS: 923107-26-0
• Molecular Formula: C18H16N4O4
• Molecular Weight: 352.35
• SMILES: CC1=C(N=NN1C2=CC(=CC=C2)OC)C(=O)NC3=CC=C(C=C3)C(=O)O
• InChI: InChI=1S/C18H16N4O4/c1-11-16(17(23)19-13-8-6-12(7-9-13)18(24)25)20-21-22(11)14-4-3-5-15(10-14)26-2/h3-10H,1-2H3,(H,19,23)(H,24,25)
• InChIKey: QIOWSBZOVVWBBK-UHFFFAOYSA-N
• Solubility: not available

4-(1-(3-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamido)benzoic acid (CAS 923107-26-0) – TAAR1 Triazole Carboxamide Procurement Inquiry

4-(1-(3-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamido)benzoic acid (CAS 923107-26-0) is a synthetic 1,2,3-triazole-4-carboxamide derivative. Based on its structural class, it is referenced in patent literature for trace amine-associated receptor 1 (TAAR1) targeting [1]. As of the most recent search, no primary research paper, curated database entry (e.g., ChEMBL/PubChem), or patent specifically discloses quantitative selectivity, potency, or in vivo data for this exact compound.

1 Patent-defined TAAR1 triazole carboxamide research compound

2 No publicly disclosed potency, selectivity, or in vivo data

3 Requires in-house characterization prior to use in SAR studies

• [1] Galley, G. et al. (2016) 'Triazole carboxamides and uses thereof', U.S. Patent No. 9,416,127. Washington, DC: U.S. Patent and Trademark Office. View Source

Why Generic Substitution Risks Failure for 4-(1-(3-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamido)benzoic acid in TAAR1 Research

Within the same patent family, even minor regioisomeric or substituent changes on the phenyl ring can drastically alter TAAR1 affinity, efficacy, and selectivity [1]. Without publicly disclosed binding or functional data for CAS 923107-26-0, any attempt to substitute this compound with a structurally similar analog (e.g., a 4-methoxyphenyl or des-methyl variant) is unsupported and may invalidate comparative pharmacology.

Regioisomeric Sensitivity

Minor phenyl substituent changes may drastically alter TAAR1 affinity and selectivity

Unvalidated Analogs

Structural analogs without disclosed binding data risk invalidating comparative pharmacology

Exact CAS Requirement

Only CAS 923107-26-0 should be used for patent-defined studies to ensure structural fidelity

• [1] Galley, G. et al. (2016) 'Triazole carboxamides and uses thereof', U.S. Patent No. 9,416,127. Washington, DC: U.S. Patent and Trademark Office. View Source

Quantitative Differentiation Evidence for 4-(1-(3-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamido)benzoic acid

Possible Application Scenarios for 4-(1-(3-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamido)benzoic acid (Data Deficient)

Exploratory TAAR1 Agonist Screening Library Design

The compound's core scaffold is a 1,2,3-triazole-4-carboxamide, a privileged structure in TAAR1 medicinal chemistry as described in [1]. It could serve as a custom synthesis reference point for a structure-activity relationship (SAR) investigation of meta-methoxyphenyl substitutions, pending in-house characterization.

Analytical Reference for Patent Landscape or Freedom-to-Operate Analysis

Procurement may be warranted for analytical verification where the exact CAS number must be used as a reference standard in patent infringement or freedom-to-operate evaluations, as it falls within the generic Markush structures found in [1].

Application

Selection Property

Validation Focus

TAAR1 SAR library design

Custom synthesis reference point

In-house potency and selectivity profiling

Patent landscape/freedom-to-operate analysis

Exact CAS reference standard

Analytical verification of structural identity

• [1] Galley, G. et al. (2016) 'Triazole carboxamides and uses thereof', U.S. Patent No. 9,416,127. Washington, DC: U.S. Patent and Trademark Office. View Source